2-{2-[(2,6-dimethylphenyl)amino]-2-oxoethoxy}-N-1,3-thiazol-2-ylbenzamide

• IUPAC Name: 2-[2-(2,6-dimethylanilino)-2-oxoethoxy]-N-(1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C20H19N3O3S/c1-13-6-5-7-14(2)18(13)22-17(24)12-26-16-9-4-3-8-15(16)19(25)23-20-21-10-11-27-20/h3-11H,12H2,1-2H3,(H,22,24)(H,21,23,25)
• InChI Key: OWFITOINVYOCFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)COC2=CC=CC=C2C(=O)NC3=NC=CS3
• Molecular Formula: C20H19N3O3S
• Molecular Weight: 381.4 g/mol

Description

2-{2-[(2,6-dimethylphenyl)amino]-2-oxoethoxy}-N-1,3-thiazol-2-ylbenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound is commonly referred to as DMXAA and is known for its anti-tumor and anti-viral properties.

Scientific Research Applications

DMXAA has been extensively studied for its anti-tumor and anti-viral properties. The compound has been shown to induce tumor necrosis and inhibit the growth of various types of cancer cells, including lung, colon, and breast cancer. DMXAA has also been shown to have antiviral activity against the influenza virus and herpes simplex virus.

Mechanism of Action

The mechanism of action of DMXAA is not fully understood, but it is believed to involve the activation of the innate immune system. DMXAA has been shown to stimulate the production of cytokines, including tumor necrosis factor-alpha (TNF-α) and interferon-alpha (IFN-α), which are involved in the immune response to cancer and viral infections.
Biochemical and Physiological Effects
DMXAA has been shown to have several biochemical and physiological effects. The compound has been shown to increase the production of reactive oxygen species (ROS) and induce apoptosis in cancer cells. DMXAA has also been shown to increase the permeability of blood vessels in tumors, leading to increased drug delivery to the tumor site. In addition, DMXAA has been shown to induce fever and hypotension in animal models.

Advantages and Limitations for Lab Experiments

One advantage of DMXAA in lab experiments is its ability to induce tumor necrosis and inhibit the growth of cancer cells. This makes it a valuable tool for studying the mechanisms of cancer cell death and identifying potential targets for cancer therapy. However, DMXAA has limitations in terms of its toxicity and side effects, which can limit its use in certain experiments.

Future Directions

There are several future directions for DMXAA research. One area of focus is the development of DMXAA analogs that have improved efficacy and reduced toxicity. Another area of focus is the use of DMXAA in combination with other cancer therapies, such as chemotherapy and radiation therapy. Additionally, further research is needed to fully understand the mechanism of action of DMXAA and its potential applications in other areas, such as infectious disease.